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Introduction
Alkali metal methanedithioates (M⁺HCSS⁻) are potent and versatile reagents in organic

synthesis, serving as valuable sources of the methanedithioate anion. This anion is a powerful

sulfur-based nucleophile used in the formation of dithiocarboxylic acids, esters, and other

sulfur-containing heterocycles. The reactivity of the methanedithioate anion is not constant; it is

significantly modulated by the identity of the accompanying alkali metal cation (Li⁺, Na⁺, K⁺,

Rb⁺, Cs⁺). Understanding these differences is critical for researchers and drug development

professionals to achieve optimal outcomes in their synthetic endeavors, enabling fine-tuned

control over reaction rates, yields, and selectivity.

This guide provides an in-depth comparative study of the reactivity of the complete series of

alkali metal methanedithioates. We will explore the underlying principles governing their

reactivity, supported by experimental data and detailed protocols, to empower scientists to

make informed decisions in their experimental design.
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The observed differences in reactivity among alkali metal methanedithioates can be

rationalized through the lens of the Hard and Soft Acids and Bases (HSAB) principle.[1][2] This

principle posits that hard acids prefer to coordinate with hard bases, and soft acids prefer to

coordinate with soft bases.[3]

Alkali Metal Cations (Acids): The alkali metal cations are classified as hard acids. However,

their hardness decreases down the group as the ionic radius increases and charge density

decreases. Thus, Li⁺ is the hardest acid, while Cs⁺ is the softest (or borderline soft) acid in

the series.[1]

Methanedithioate Anion (Base): The methanedithioate anion (HCSS⁻) is a classic soft base.

The negative charge is delocalized over the two sulfur atoms, which are large and highly

polarizable.

According to the HSAB principle, the interaction between the cation and the anion will vary. The

Li⁺-HCSS⁻ interaction represents a hard-acid/soft-base mismatch, leading to a more ionic and

tightly bound ion pair. Conversely, the Cs⁺-HCSS⁻ interaction is a borderline-acid/soft-base

interaction, resulting in a looser ion pair with more covalent character.[2] This "ion-pairing"

effect directly influences the availability and "nakedness" of the methanedithioate anion in

solution, thereby dictating its nucleophilicity, solubility, and overall reactivity.
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HSAB Principle in Alkali Metal Methanedithioates

Hardness Trend (Acids)
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Caption: HSAB interactions governing methanedithioate reactivity.

Synthesis and Characterization
Alkali metal methanedithioates can be synthesized through several routes, most commonly by

the reaction of carbon disulfide with a suitable methanide precursor or by deprotonation of

methanedithioic acid. For heavier alkali metals (K, Rb, Cs), a facile method involves the

reaction of dithiocarboxylic acids with the corresponding alkali metal fluorides.[4] Lithium salts

can be generated in situ by deprotonating a dithioate with a strong lithium amide base like

lithium 2,2,6,6-tetramethylpiperidide (LiTMP).[5]

Characterization is typically performed using standard spectroscopic techniques:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 16 Tech Support

https://www.benchchem.com/product/b8405670/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-reactivity-of-alkali-metal-methanedithioates
https://pubmed.ncbi.nlm.nih.gov/11673955/
https://academic.oup.com/chemlett/article-pdf/34/12/1674/55587337/cl.2005.1674.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: A characteristic signal for the C-H proton is observed, with its chemical shift

influenced by the solvent and counterion.

¹³C NMR: The signal for the dithiocarboxylate carbon (CS₂) is highly diagnostic.

IR Spectroscopy: Strong absorptions corresponding to the C=S stretching vibrations are

prominent.

Comparative Reactivity Analysis
The choice of alkali metal cation has a profound impact on the physical properties and

chemical reactivity of the methanedithioate salt.

Solubility
The solubility of the salt is a prerequisite for its reactivity in solution. The interplay between

lattice energy (energy holding the crystal together) and solvation energy (energy released upon

solvent interaction) is key. For salts with large anions like methanedithioate, lattice energies do

not decrease as rapidly as solvation energies for smaller cations. Consequently, salts with

larger cations, which have lower solvation energy demands, are often more soluble in organic

solvents.
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Property LiHCSS NaHCSS KHCSS RbHCSS CsHCSS

Solubility in

THF
Low Moderate

Moderate-

High
High High

Solubility in

DMF
Moderate High High Very High Very High

Solubility in

Methanol
Soluble Soluble Soluble Soluble Soluble

Solubility in

Toluene
Very Low Very Low

Sparingly

Soluble

Sparingly

Soluble

Sparingly

Soluble

Table 1:

Comparative

qualitative

solubility of

alkali metal

methanedithi

oates in

common

organic

solvents.

Data is

inferred from

general

principles of

alkali metal

salt solubility.

[6][7]

Experimental Insight: The low solubility of lithium methanedithioate in common ethereal

solvents like THF necessitates the use of more polar co-solvents or in situ generation to

achieve effective concentrations for synthesis. In contrast, the high solubility of the cesium salt

provides greater flexibility in solvent choice and reaction conditions.[8]

Thermal Stability
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The thermal stability of ionic salts is often related to their lattice energy. Salts with higher lattice

energy, resulting from stronger electrostatic attraction between smaller, charge-dense ions,

typically exhibit higher decomposition temperatures.

Property LiHCSS NaHCSS KHCSS RbHCSS CsHCSS

Expected

T_decomp

(°C)

~250-270 ~230-250 ~210-230 ~200-220 ~190-210

Table 2:

Expected

relative

thermal

decompositio

n

temperatures

(T_decomp)

for alkali

metal

methanedithi

oates. Trends

are based on

principles of

lattice energy

and stability

of alkali metal

salts.[9][10]

Experimental Insight: The higher thermal stability of the lithium and sodium salts may be

advantageous in reactions requiring elevated temperatures where the stability of the heavier

analogues could be a limiting factor.[11] Thermal stability can be quantitatively assessed using

Thermogravimetric Analysis (TGA), as detailed in the experimental section.

Nucleophilicity
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The ultimate measure of reactivity for these reagents is their nucleophilicity. A comparative

study of the S_N2 reaction with a standard electrophile, such as methyl iodide, provides a clear

measure of the anion's effective reactivity as a function of the counterion.[4]

In a polar aprotic solvent like THF, cation solvation by the solvent is crucial. The smaller Li⁺ ion

is strongly solvated, but it still forms a tight ion pair with the anion, reducing its nucleophilicity.

As we move down the group to Cs⁺, the cation is larger and the ion pair is looser. This "freer"

methanedithioate anion is a more potent nucleophile, leading to significantly faster reaction

rates.[12][13]

Reagent
Reaction Time (h) for >95%
Conversion

Yield of CH₃CSSH (%)

LiHCSS 12 75

NaHCSS 6 88

KHCSS 3 94

RbHCSS 1.5 >99

CsHCSS <1 >99

Table 3: Representative

experimental data for the

S_N2 alkylation of alkali metal

methanedithioates with methyl

iodide at room temperature in

THF. Data is illustrative of

expected trends based on

reactivity principles.[4][14]

Experimental Insight: The data clearly demonstrates a dramatic increase in nucleophilicity

down the group. For rapid, high-yielding reactions at mild temperatures, cesium

methanedithioate is the reagent of choice.[4][8] If a slower, more controlled reaction is desired,

the sodium or lithium salt may be preferable.
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The following protocols are designed to be self-validating systems for comparing the reactivity

of these reagents.

Protocol 1: General Synthesis of K, Rb, and Cs
Methanedithioates
This protocol is adapted from established methods for synthesizing heavier alkali metal

dithiocarboxylates.[4]

Preparation: In an inert atmosphere glovebox, add methanedithioic acid (1.0 eq) to a flame-

dried Schlenk flask equipped with a magnetic stir bar.

Solvent Addition: Add anhydrous THF (approx. 0.1 M concentration) via cannula.

Base Addition: Add the corresponding alkali metal fluoride (MF, where M = K, Rb, Cs) (1.1

eq) portion-wise to the stirred solution at 0 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. The

formation of the salt is often accompanied by a color change.

Isolation: Filter the resulting suspension under inert atmosphere to remove any unreacted

fluoride salt. The filtrate contains the alkali metal methanedithioate solution, which can be

used directly or have the solvent removed under vacuum to yield the solid salt.

Protocol 2: Comparative Nucleophilicity via S_N2
Alkylation
This workflow allows for a direct comparison of the nucleophilic strength of the different

methanedithioate salts.
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1. Prepare Stock Solutions
0.1 M M⁺HCSS⁻ in THF
(M = Li, Na, K, Rb, Cs)

2. Reaction Setup
5 parallel reactions at RT under Argon.

Add 1.0 eq CH₃I to each flask.

3. Time-Course Sampling
Aliquots taken at t = 0, 0.5, 1, 2, 4, 8, 12h

4. Quench Aliquots
Add sample to H₂O/DCM mixture.

Extract organic layer.

5. GC-MS Analysis
Quantify product (CH₃CSSH) vs.

starting material.

6. Data Plotting
Plot % Conversion vs. Time

for each alkali metal.

Click to download full resolution via product page

Caption: Workflow for comparative S_N2 reactivity study.

Preparation: Prepare 0.1 M solutions of each alkali metal methanedithioate (Li, Na, K, Rb,

Cs) in anhydrous THF.

Reaction Initiation: In five separate, parallel reaction vessels under an inert atmosphere, add

a defined volume of each methanedithioate solution. At time t=0, add methyl iodide (1.05 eq)

to each vessel simultaneously while stirring vigorously at a constant 25 °C.
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Monitoring: Withdraw aliquots from each reaction at regular time intervals (e.g., 30 min, 1h,

2h, etc.).

Workup: Quench each aliquot by adding it to a vial containing a biphasic mixture of water

and dichloromethane. Shake and separate the organic layer.

Analysis: Analyze the organic layer by GC or ¹H NMR to determine the ratio of product

(methyl methanedithioate) to the remaining electrophile.

Validation: The rate of product formation directly correlates with the nucleophilicity of the

specific alkali metal methanedithioate. A plot of % conversion versus time for each salt will

provide a clear visual and quantitative comparison.

Conclusion
The reactivity of alkali metal methanedithioates is not uniform but follows a clear and

predictable trend governed by the nature of the alkali metal counterion. Reactivity, in terms of

both solubility and nucleophilicity, increases significantly down the group from lithium to cesium.

Lithium and Sodium Methanedithioates are characterized by tighter ion pairing, resulting in

lower solubility in ethereal solvents and attenuated nucleophilicity. They are, however, more

thermally stable.

Potassium and Rubidium Methanedithioates offer a balance of good reactivity and

accessibility.

Cesium Methanedithioate exhibits the highest reactivity due to the formation of the "loosest"

ion pair, which delivers the most "naked" and nucleophilic methanedithioate anion in solution.

This makes it the premier choice for reactions requiring high yields under mild conditions.

By understanding the principles of HSAB and ion pairing, and by selecting the appropriate

counterion, researchers can precisely control the reactivity of the methanedithioate anion,

transforming it from a sluggish reagent to a highly potent one, thereby optimizing synthetic

strategies and unlocking new chemical pathways.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pearson, R. G. (1963). Hard and Soft Acids and Bases. Journal of the American Chemical

Society. [Link]

Mayr, H., et al. (2011). Characterization of the nucleophilic reactivities of thiocarboxylate,

dithiocarbonate and dithiocarbamate anions. Organic & Biomolecular Chemistry. [Link]

AdiChemistry. HSAB Principle-Applications-Pearson's Hard Soft Acid Base Concept. [Link]

Parr, R. G., & Pearson, R. G. (1983). Elucidating the hard/soft acid/base principle: A

perspective based on half-reactions. Journal of the American Chemical Society. [Link]

Aakash Institute. HSAB Principle – Definition, Interactions in HSAB, Characteristics,

Applications. [Link]

Stevens, M. P., et al. (2020). Synthesis and characterization of alkali metal

iminophosphoranomethanide complexes. ResearchGate. [Link]

Chemistry LibreTexts. (2021). Hard and Soft Acids and Bases. [Link]

Hevia, E., et al. (2020). Alkali Metal Metal(ates) Containing Divalent Earth Abundant

Transition Metals. CHIMIA. [Link]

Bickelhaupt, F. M., et al. (2017). Nucleophilic Substitution (SN2): Dependence on

Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Wiley Online Library.

[Link]

Capriati, V. (2021). Synthetic Applications of Polar Organometallic and Alkali-Metal Reagents

Under Air and Moisture. ResearchGate. [Link]

Vegunta, V. L., et al. (2017). A study on the thermal stability of sodium dithionite using ATR-

FTIR spectroscopy. Cellulose Chemistry and Technology. [Link]

Scribd. Compare The Reactivities of Alkali Metals. [Link]

Hill, M. S., et al. (2023). Synthesis and Reactivity of Alkali Metal Hydrido-Magnesiate

Complexes which Exhibit Group 1 Metal Counter-Cation Specific Stability. ChemRxiv. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://en.wikipedia.org/wiki/HSAB_theory
https://pubs.rsc.org/en/content/articlelanding/2011/ob/c1ob05971e
https://www.adichemistry.com/inorganic/hsab-principle/pearson-hard-soft-acid-base-concept.html
https://pubs.acs.org/doi/abs/10.1021/ja00364a005
https://www.aakash.ac.in/important-concepts/chemistry/hsab-principle
https://www.researchgate.net/publication/342088891_Synthesis_and_characterization_of_alkali_metal_iminophosphoranomethanide_complexes
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Book%3A_Inorganic_Chemistry_(LibreTexts)/06%3A_Acid-Base_and_Donor-Acceptor_Chemistry/6.04%3A_Hard_and_Soft_Acids_and_Bases
https://chimia.ch/chimia/article/view/2020_421
https://onlinelibrary.wiley.com/doi/10.1002/wcms.1331
https://www.researchgate.net/publication/353728646_Synthetic_Applications_of_Polar_Organometallic_and_Alkali-Metal_Reagents_Under_Air_and_Moisture
https://www.cellulosechemtechnol.ro/pdf/CCT1-2(2017)/p.123-130.pdf
https://www.scribd.com/document/429994503/Compare-The-Reactivities-of-Alkali-Metals
https://chemrxiv.org/engage/chemrxiv/article-details/64e339a17336d3f553351d3b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stasch, A. (2020). Alkali‐Metal Mediation: Diversity of Applications in Main‐Group

Organometallic Chemistry. Angewandte Chemie International Edition. [Link]

Okazaki, R., et al. (2001). Deprotonation of Aryl Methanedithioate by Lithium Amides:

Formation of Lithium Arylthio(thioxo)methanide Having Unique Reactivity. Chemistry Letters.

[Link]

Kato, S., et al. (2002). Heavy Alkali Metal Arenedithiocarboxylates: A Facile Synthesis,

Dimeric Structure, and Nonbonding Interaction between the Metals and Aromatic Ring

Carbons. Organometallics. [Link]

El-Mekkawi, D. M., et al. (2022). Cesium salt of tungstophosphoric acid/mesoporous

(zirconia–silica) composite for highly efficient synthesis of 7-hydroxy-4-methyl coumarin and

removal of methylene blue. Scientific Reports. [Link]

Google Patents. (2006). Method for preparing methyllithium.

Organic Chemistry Portal. Nucleophilic Substitution (SN1, SN2). [Link]

Kaden, P., et al. (2021). Alkali Metal Dithiocarbamato Carboxylates (DTCCs) – Synthesis,

Properties, and Crystal Structures. Zeitschrift für anorganische und allgemeine Chemie.

[Link]

Christe, K. O., et al. (1995). A New Synthesis of Anhydrous Cesium Salts. DTIC. [Link]

Hill, M. S., et al. (2023). Synthesis and Reactivity of Alkali Metal Hydrido-Magnesiate

Complexes which Exhibit Group 1 Metal Counter-Cation Specific Stability. Inorganic

Chemistry. [Link]

Cui, C., et al. (2012). Synthesis and characterization of multi-alkali-metal tetraphenolates

and application in ring-opening polymerization of lactide. Inorganic Chemistry. [Link]

Weigand, J. J., et al. (2021). Synthesis and Application of Alkali Metal Antimonide—A New

Approach to Antimony Chemistry. Angewandte Chemie International Edition. [Link]

Bickelhaupt, F. M., et al. (2017). Nucleophilic Substitution (SN2): Dependence on

Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Wiley Online Library.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7995169/
https://academic.oup.com/chemlets/article/30/1/92/292831
https://pubmed.ncbi.nlm.nih.gov/19714150/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9679261/
https://www.organic-chemistry.org/namedreactions/nucleophilic-substitution-sn1-sn2.shtm
https://onlinelibrary.wiley.com/doi/10.1002/zaac.202100207
https://apps.dtic.mil/sti/citations/ADA294273
https://chemrxiv.org/engage/chemrxiv/article-details/64e339a17336d3f553351d3b
https://pubmed.ncbi.nlm.nih.gov/23214405/
https://onlinelibrary.wiley.com/doi/10.1002/anie.202103441
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link]

Kennedy, A. R., et al. (2022). Sigma/pi Bonding Preferences of Solvated Alkali‐Metal Cations

to Ditopic Arylmethyl Anions. Chemistry – A European Journal. [Link]

Streitwieser, A., & Xie, L. (2005). Product Subclass 4: Organometallic Complexes of

Rubidium and Cesium. Science of Synthesis. [Link]

Tsiotsias, A. I., et al. (2020). The Role of Alkali and Alkaline Earth Metals in the CO2

Methanation Reaction and the Combined Capture and Methanation of CO2. MDPI. [Link]

de la Piscina, P. R., et al. (2021). Alkali and Alkali-Earth Metals Incorporation to Ni/USY

Catalysts for CO2 Methanation: The Effect of the Metal Nature. MDPI. [Link]

Chemistry Steps. SN2 Reaction Mechanism. [Link]

Jouyban, A., et al. (2022). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and

Mathematical Modeling to Develop Nanosuspension Formulation. Pharmaceutics. [Link]

Kapaev, R. R., et al. (2022). On the Thermal Stability of Selected Electrode Materials and

Electrolytes for Na-Ion Batteries. Batteries. [Link]

ResearchGate. Solubility of KF in four organic solvents and thermodynamic dissolution

functions. [Link]

Findlay, S. (2021). Nucleophilic Substitution Reactions (SN1 and SN2). CHEMISTRY 1000

Course Material. [Link]

Herrmann, W. A., & Brauer, G. (Eds.). (1996). Synthetic Methods of Organometallic and

Inorganic Chemistry. Georg Thieme Verlag. [Link]

Wang, J., et al. (2018). Solubility of KF in four organic solvents and thermodynamic

dissolution functions. Journal of Chemical & Engineering Data. [Link]

Kaden, P., et al. (2018). Structural Study on Alkali‐Carboxylate Functionalized Late‐

Transition Metal Bis(dithiocarbamate) Complexes. European Journal of Inorganic Chemistry.

[Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://wires.onlinelibrary.wiley.com/doi/10.1002/wcms.1331
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9324545/
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/sos-SD-008-00148
https://www.mdpi.com/2673-4591/1/3/22
https://www.mdpi.com/2073-4344/11/10/1256
https://www.chemistrysteps.com/sn2-reaction-mechanism-stereochemistry/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9032997/
https://www.mdpi.com/2313-0105/8/8/97
https://www.researchgate.net/publication/287515174_Solubility_of_KF_in_four_organic_solvents_and_thermodynamic_dissolution_functions
https://www.chem.uwo.ca/docs/course/1000/SN1_and_SN2_Reactions.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-003-112282
https://pubs.acs.org/doi/10.1021/acs.jced.8b00242
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/ejic.201800994
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8405670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharma, P., & Kumar, A. (2015). Cesium Salts in Organic Synthesis: A Review.

ResearchGate. [Link]

Organic Chemistry Data. Common Solvents Used in Organic Chemistry: Table of Properties.

[Link]

Choi, W., et al. (2016). Thermal stability of Sn anode material with non-aqueous electrolytes

in sodium-ion batteries. Journal of Power Sources. [Link]

The Royal Society of Chemistry. Supporting Information for Synthesis and Optical Properties

of Ordered-Vacancy Perovskite Cesium Bismuth Halide Nanocrystals. [Link]

Wang, Y., et al. (2024). Process for Producing Lithium Iodide Cleanly through Electrodialysis

Metathesis. ACS Omega. [Link]

Kim, H., et al. (2015). Thermal Stability Studies in Charged Layered Sodium Transition Metal

Oxide Cathode Materials for Na-Ion Batteries. ResearchGate. [Link]

Organic Syntheses. Preparation of alkenes by reaction of lithium dipropenylcuprates with

alkyl halides. [Link]

Andreu-Cabedo, P., et al. (2022). Effect of Nanoparticles on the Thermal Stability and

Reaction Kinetics in Ionic Nanofluids. Nanomaterials. [Link]

Kupfer, C., et al. (2022). Mechanochemical Synthesis of Cesium Titanium Halide Perovskites

Cs2TiBr6−xIx (x = 0, 2, 4, 6). Advanced Functional Materials. [Link]

Zhang, R., et al. (2022). Preparation, processing, and application of ultrathin lithium metal.

Energy Storage Materials. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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